Cas no 933684-80-1 (3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride)

• Product Name: 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride
• CAS No: 933684-80-1
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 4665987
• PubChem ID: 46318374
• Update Time: 2025-06-15

3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(5-phenyl-1H-1,2,4-triazol-3-yl)-
• 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride

• Inchi： 1S/C13H16N4/c1-2-5-10(6-3-1)12-15-13(17-16-12)11-7-4-8-14-9-11/h1-3,5-6,11,14H,4,7-9H2,(H,15,16,17)
• InChI Key： YZRMJEUPVCOVSO-UHFFFAOYSA-N
• SMILES： N1CCCC(C2N=C(C3=CC=CC=C3)NN=2)C1

Additional information on 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride

Introduction to 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride (CAS No. 933684-80-1)

3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 933684-80-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a phenyl-substituted 1H-1,2,4-triazole moiety linked to a piperidine ring, which contributes to its unique pharmacological properties and makes it a subject of intense interest in drug discovery programs.

The 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride structure is characterized by its ability to interact with various biological targets, making it a valuable scaffold for the development of novel therapeutic agents. The presence of the triazole ring enhances the compound's binding affinity and selectivity towards specific enzymes and receptors, which is crucial for minimizing side effects and improving treatment efficacy. Additionally, the hydrochloride salt form of the compound improves its solubility and stability, facilitating its use in both preclinical and clinical studies.

In recent years, there has been growing interest in exploring the pharmacological potential of triazole-containing piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. Specifically, the phenyl-substituted triazole moiety in 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride has been investigated for its ability to modulate neurotransmitter systems and inhibit key enzymes involved in disease pathogenesis. For instance, studies have demonstrated that this compound exhibits potent activity against enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in neurodegenerative diseases like Parkinson's disease.

The pharmacokinetic profile of 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride has also been thoroughly evaluated in preclinical models. Research indicates that the compound exhibits favorable bioavailability and metabolic stability, suggesting its potential for oral administration in humans. Furthermore, its low toxicity profile makes it an attractive candidate for further development into a clinical drug. These findings have prompted pharmaceutical companies to invest in large-scale synthesis and characterization of this compound to explore its therapeutic applications.

One of the most compelling aspects of 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride is its versatility as a chemical scaffold. The combination of the piperidine ring and the triazole moiety allows for modifications at multiple positions, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to the development of several analogs with enhanced potency and selectivity. For example, derivatives with different substituents on the phenyl ring have shown improved binding affinity to specific receptors involved in pain modulation and inflammation.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets, providing insights into its mechanism of action. These computational studies have guided experimental efforts and helped identify promising lead compounds for further optimization.

The synthesis of 3-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of a key intermediate containing the triazole ring, which is then coupled to a piperidine derivative via nucleophilic substitution or other coupling strategies. The final step involves conversion to the hydrochloride salt form to enhance stability and solubility.

In conclusion,3-(3-phenoxy)-propionitrile CAS No 933684 80 1 is a promising compound with significant therapeutic potential in various disease areas. Its unique structural features make it an excellent candidate for further research and development into novel therapeutic agents. As our understanding of biological pathways continues to expand, this compound will likely play an important role in addressing unmet medical needs.